Cas no 96213-28-4 (Benzoic acid, 3,5-dimethoxy-2,6-dimethyl-)

Benzoic acid, 3,5-dimethoxy-2,6-dimethyl- structure
96213-28-4 structure
Product Name:Benzoic acid, 3,5-dimethoxy-2,6-dimethyl-
CAS No:96213-28-4
MF:C11H14O4
MW:210.226463794708
CID:1986603
PubChem ID:13480273
Update Time:2025-04-21

Benzoic acid, 3,5-dimethoxy-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,5-dimethoxy-2,6-dimethyl-
    • 3,5-dimethoxy-2,6-dimethylbenzoic acid
    • SCHEMBL9039455
    • DTXSID20541844
    • 96213-28-4
    • Inchi: 1S/C11H14O4/c1-6-8(14-3)5-9(15-4)7(2)10(6)11(12)13/h5H,1-4H3,(H,12,13)
    • InChI Key: VZVCQULJUHRAEC-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(C)=C(C(=O)O)C=1C)OC

Computed Properties

  • Exact Mass: 210.08920892g/mol
  • Monoisotopic Mass: 210.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.8Ų
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